Cas no 68163-71-3 (4,5-BIS-(P-FLUOROPHENYL)IMIDAZOLE)

• Product Name: 4,5-BIS-(P-FLUOROPHENYL)IMIDAZOLE
• CAS No: 68163-71-3
• MF: C₁₅H₁₀F₂N₂
• MW: 256.250110149384
• CID: 969329
• PubChem ID: 10848647
• Update Time: 2025-04-19

4,5-BIS-(P-FLUOROPHENYL)IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 4,5-BIS-(P-FLUOROPHENYL)IMIDAZOLE
• 4,5-Bis(4-fluorophenyl)-1H-imidazole
• 4,5-bis-(4-fluoro-phenyl)-2-(1,1,2,2-tetrafluoro-ethanesulfonyl)-1H-imidazole
• 4,5-bis(4-fluorophenyl)-2-(1,1,2,2-tetrafluoroethylsulfonyl)imidazole
• 4,5-bis(4-fluorophenyl)imidazole
• 4,5-bis-(4-fluorophenyl)imidazole
• 4,5-Bis(p-fluorophenyl)-2-((1,1,2,2-tetrafluoroethyl)sulfonyl)imidazole
• AC1L2BB0
• CHEMBL18647
• Tiflamizol [INN-Spanish]
• TIFLAMIZOLE
• Tiflamizolum
• Tiflamizolum [INN-Latin]
• 68163-71-3
• AKOS015965019
• MIZORTJPUUOUSA-UHFFFAOYSA-N
• SCHEMBL10992179

• Inchi： 1S/C15H10F2N2/c16-12-5-1-10(2-6-12)14-15(19-9-18-14)11-3-7-13(17)8-4-11/h1-9H,(H,18,19)
• InChI Key： MIZORTJPUUOUSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)F)N=CN1

Computed Properties

• Exact Mass: 256.08120465g/mol
• Monoisotopic Mass: 256.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų